Cas no 2156201-80-6 (2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropan-1-amine)

2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-1-amine is a heterocyclic amine compound featuring an imidazopyridine core with a 2-methylpropan-1-amine substituent. This structure imparts potential utility as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting neurological or metabolic pathways. The rigid imidazopyridine scaffold may enhance binding affinity in receptor interactions, while the primary amine group offers versatility for further derivatization. Its stability under standard conditions and compatibility with common organic solvents facilitate handling in synthetic workflows. The compound's defined stereochemistry and purity profile make it suitable for research applications requiring precise molecular architecture. Further studies are necessary to fully elucidate its pharmacological properties and synthetic applications.
2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropan-1-amine structure
2156201-80-6 structure
Product Name:2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropan-1-amine
CAS No:2156201-80-6
MF:C11H19N3
MW:193.288662195206
CID:6273740
PubChem ID:165655899
Update Time:2025-08-02

2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropan-1-amine
    • 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-1-amine
    • 2156201-80-6
    • EN300-1840740
    • Inchi: 1S/C11H19N3/c1-11(2,8-12)9-7-14-6-4-3-5-10(14)13-9/h7H,3-6,8,12H2,1-2H3
    • InChI Key: IFUZVFSZIZEDQM-UHFFFAOYSA-N
    • SMILES: N12C=C(C(C)(C)CN)N=C1CCCC2

Computed Properties

  • Exact Mass: 193.157897619g/mol
  • Monoisotopic Mass: 193.157897619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.8Ų

2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropan-1-amine Pricemore >>

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Additional information on 2-{5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}-2-methylpropan-1-amine

Comprehensive Overview of 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-1-amine (CAS No. 2156201-80-6)

The compound 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-1-amine (CAS No. 2156201-80-6) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its imidazo[1,2-a]pyridine core is a privileged scaffold in drug discovery, often associated with diverse biological activities. Researchers are particularly interested in its potential applications due to the growing demand for novel therapeutic agents targeting neurological and inflammatory disorders.

In recent years, the imidazo[1,2-a]pyridine derivatives have become a hotspot in medicinal chemistry, as evidenced by the surge in publications and patents. The 2-methylpropan-1-amine moiety in this compound further enhances its pharmacological profile, making it a promising candidate for further development. Its CAS No. 2156201-80-6 is frequently searched in academic databases, reflecting its relevance in current scientific discourse.

One of the key reasons for the growing interest in 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-1-amine is its potential role in addressing unmet medical needs. For instance, its structural features suggest possible interactions with G-protein-coupled receptors (GPCRs), which are critical targets in treating conditions like anxiety, depression, and chronic pain. This aligns with the increasing public focus on mental health and holistic well-being, topics that dominate health-related searches online.

From a synthetic chemistry perspective, the compound’s imidazo[1,2-a]pyridine framework offers versatility for derivatization, enabling researchers to explore structure-activity relationships (SAR). Such studies are vital for optimizing drug efficacy and safety, a subject frequently queried in AI-driven drug discovery platforms. The 2-methylpropan-1-amine side chain also introduces opportunities for improving pharmacokinetic properties, such as bioavailability and metabolic stability.

Another area of interest is the compound’s potential application in neuroprotective therapies. With neurodegenerative diseases like Alzheimer’s and Parkinson’s becoming more prevalent, the search for innovative treatments has intensified. The imidazo[1,2-a]pyridine scaffold’s ability to modulate key pathways involved in neuroinflammation and oxidative stress positions this compound as a valuable research tool.

In addition to its therapeutic potential, 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-1-amine is also studied for its chemical properties and stability under various conditions. This is particularly relevant for formulation scientists working on drug delivery systems, a topic often explored in pharmaceutical SEO content. Understanding these properties ensures the compound’s suitability for preclinical and clinical development.

The compound’s CAS No. 2156201-80-6 serves as a critical identifier in regulatory and commercial contexts, ensuring accurate communication among researchers, suppliers, and manufacturers. This is especially important in an era where precision medicine and personalized therapeutics are gaining traction, as highlighted in trending healthcare discussions.

In summary, 2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}-2-methylpropan-1-amine represents a compelling area of research with broad implications for drug discovery and development. Its unique structure, combined with the growing body of evidence supporting its biological relevance, makes it a compound worth watching in the coming years.

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